5-methyl-1-phenyl-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-1-phenyl-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C24H19N5O2S/c1-16-19(15-25-29(16)18-9-3-2-4-10-18)24(30)26-20-11-6-5-8-17(20)14-22-27-23(28-31-22)21-12-7-13-32-21/h2-13,15H,14H2,1H3,(H,26,30)
• InChI Key: CXTYHWMFADHBAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=CC=CS5
• Molecular Formula: C24H19N5O2S
• Molecular Weight: 441.5 g/mol

Description

5-methyl-1-phenyl-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C24H19N5O2S and its molecular weight is 441.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives similar to the specified compound have been extensively explored. For instance, research on anthranilic diamides analogs containing 1,3,4-oxadiazole rings, which share structural features with the compound , have shown that these derivatives possess significant insecticidal activities against specific pests, indicating their potential application in agricultural pest control (Qi et al., 2014). Additionally, the crystal structure and spectral analysis of related compounds have provided insights into their molecular configuration and interaction potential, which are crucial for understanding their functional properties (Prabhuswamy et al., 2016).

Pharmacological Evaluation

Compounds with similar structures have been evaluated for their pharmacological potential, including their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory properties. For example, derivatives of 1,3,4-oxadiazole and pyrazole have shown varying degrees of activity in these areas, demonstrating their potential as leads in drug development for treating various health conditions (Faheem, 2018).

Antimicrobial Activities

The exploration of new pyrazoles, oxadiazoles, and isoxazole derivatives bearing a benzofuran moiety has revealed their promising antibacterial and antifungal properties, which could be leveraged in developing new antimicrobial agents (Siddiqui et al., 2013).

Chemical Reactions and Mechanisms

Studies on the reactions and mechanisms involving similar compounds have contributed to a deeper understanding of their chemical behavior, which is essential for designing novel synthetic strategies and applications in various fields of chemistry and materials science (Micetich, 1970).